Cas no 1156266-78-2 (1-(4-Chlorophenyl)-2,2-dimethylpropyl(methyl)amine)

1-(4-Chlorophenyl)-2,2-dimethylpropyl(methyl)amine is a substituted amine compound featuring a chlorophenyl group and a branched alkyl chain. Its structural design imparts stability and potential reactivity, making it useful in synthetic organic chemistry and pharmaceutical research. The presence of the 4-chlorophenyl moiety may enhance binding affinity in certain applications, while the sterically hindered 2,2-dimethylpropyl group could influence selectivity or metabolic resistance. This compound is typically employed as an intermediate in the synthesis of more complex molecules, particularly in medicinal chemistry where modified amines play a critical role. Proper handling and storage are essential due to its reactive amine functionality.
1-(4-Chlorophenyl)-2,2-dimethylpropyl(methyl)amine structure
1156266-78-2 structure
Product Name:1-(4-Chlorophenyl)-2,2-dimethylpropyl(methyl)amine
CAS No:1156266-78-2
MF:C12H18ClN
MW:211.731022357941
CID:4573647
PubChem ID:43481379
Update Time:2025-10-30

1-(4-Chlorophenyl)-2,2-dimethylpropyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

    • [1-(4-chlorophenyl)-2,2-dimethylpropyl](methyl)amine
    • 1-(4-Chlorophenyl)-2,2-dimethylpropyl(methyl)amine
    • Inchi: 1S/C12H18ClN/c1-12(2,3)11(14-4)9-5-7-10(13)8-6-9/h5-8,11,14H,1-4H3
    • InChI Key: QRFKGGNCWLRVQZ-UHFFFAOYSA-N
    • SMILES: N(C(C1=CC=C(Cl)C=C1)C(C)(C)C)C

1-(4-Chlorophenyl)-2,2-dimethylpropyl(methyl)amine Security Information

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Additional information on 1-(4-Chlorophenyl)-2,2-dimethylpropyl(methyl)amine

Comprehensive Overview of 1-(4-Chlorophenyl)-2,2-dimethylpropyl(methyl)amine (CAS No. 1156266-78-2)

1-(4-Chlorophenyl)-2,2-dimethylpropyl(methyl)amine (CAS No. 1156266-78-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. The compound features a chlorophenyl group attached to a dimethylpropyl backbone, with a methylamine substituent, making it a subject of interest for its potential applications in medicinal chemistry and material science. Researchers often explore its synthesis pathways, stability, and reactivity under various conditions.

In recent years, the demand for 1-(4-Chlorophenyl)-2,2-dimethylpropyl(methyl)amine has increased, particularly in the context of drug discovery and bioactive molecule development. Its structural motif is frequently studied for its potential role in modulating biological targets, such as enzymes or receptors. This aligns with the growing trend of precision medicine and targeted therapies, where compounds like this are evaluated for their specificity and efficacy.

One of the key questions frequently searched by users is: "What are the synthetic routes for 1-(4-Chlorophenyl)-2,2-dimethylpropyl(methyl)amine?" The compound can be synthesized through multi-step organic reactions, often involving Grignard reagents or reductive amination techniques. Another common query is: "What are the potential applications of this compound in pharmaceuticals?" Preliminary studies suggest its utility as an intermediate in the synthesis of more complex molecules, though further research is needed to validate its therapeutic potential.

The compound's physicochemical properties, such as solubility, melting point, and stability, are also critical for researchers. For instance, its lipophilicity makes it a candidate for crossing biological membranes, a property highly sought after in central nervous system (CNS) drug development. This ties into the broader discussion of blood-brain barrier penetration, a hot topic in neuroscience and pharmacology.

From an industrial perspective, 1-(4-Chlorophenyl)-2,2-dimethylpropyl(methyl)amine is often discussed in forums related to custom synthesis and contract manufacturing. Companies specializing in fine chemicals frequently list it as part of their portfolio, catering to clients in academia and the pharmaceutical sector. The compound's scalability and purity standards are frequently emphasized, reflecting the industry's focus on quality control and regulatory compliance.

Environmental and safety considerations are also paramount. While not classified as hazardous, proper handling protocols are recommended to ensure laboratory safety. This aligns with the increasing emphasis on green chemistry and sustainable practices in chemical research. Users often search for "MSDS for 1-(4-Chlorophenyl)-2,2-dimethylpropyl(methyl)amine", highlighting the need for accessible safety data.

In summary, 1-(4-Chlorophenyl)-2,2-dimethylpropyl(methyl)amine (CAS No. 1156266-78-2) represents a versatile compound with promising applications in drug development and material science. Its study intersects with contemporary trends like personalized medicine, sustainable synthesis, and advanced material design, making it a relevant topic for researchers and industry professionals alike.

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